Cas no 29468-20-0 (pyridinethione)

pyridinethione structure
pyridinethione structure
Product Name:pyridinethione
CAS No:29468-20-0
MF:C5H5NS
MW:111.164899587631
CID:915552
PubChem ID:2723698
Update Time:2025-04-19

pyridinethione Chemical and Physical Properties

Names and Identifiers

    • pyridinethione
    • 2-Mercapto pyridine
    • 2637-34-5
    • Thiopyridone-2
    • 2-thioxopyridine
    • DB-015976
    • MERCAPTOPYRIDINE, 2-
    • A936845
    • CHEBI:45223
    • I+/--Thiopyridon
    • BCP21833
    • Q15274000
    • EE982KT952
    • 2-Pyridyl mercaptan
    • Z203045372
    • DB03329
    • PS-6210
    • 73018-10-7
    • EINECS 249-657-7
    • STL281380
    • CHEMBL1235541
    • 2-Mercaptopyridine
    • CS-0020126
    • EN300-21547
    • 2-mercaptopyridine (thione form)
    • NSC 41337
    • PYS
    • NS00028094
    • 2-pyridylthiol
    • SCHEMBL54576
    • 2-pyridinylthiol
    • EINECS 220-131-9
    • 2-Mercaptopyridine, Vetec(TM) reagent grade, 98%
    • 2637-34-5;2-Pyridinethiol;Pyridine-2-thiol;2-Thiopyridine
    • AM81301
    • MFCD00006285
    • 2-Mercaptopyridine, ReagentPlus(R), 99%
    • 2-Thiopyridone
    • F9995-0226
    • 2-mercapto-pyridine
    • DTXSID9062568
    • Epitope ID:120365
    • pyridin-2-thiol
    • AKOS000120194
    • 2-Pyridinethione
    • Thiopyridone-2 [French]
    • Alrithiol-2
    • M0246
    • J-524119
    • 2(1H)-PYRIDINETHIONE
    • 2-Pyridinethiol
    • Pyrid-2-thione
    • mercaptopyridine
    • UNII-EE982KT952
    • PD007080
    • E81838
    • A837693
    • 1H-pyridine-2-thione
    • 2-Pyridinethiol; 2-Pyridinethione; 2-Pyridyl mercaptan; 2-Pyridylthiol; 2-Sulfanylpyridine
    • Pyridine-2-thiol
    • AKOS003596823
    • Pyridin-2(1H)-thione
    • pyridine-2(1H)-thione
    • NSC-41337
    • thioxopyridine
    • 29468-20-0
    • C5H5NS
    • 1,2-dihydropyridine-2-thione
    • pyridine-2-thio
    • WLN: T6NJ BSH
    • NSC41337
    • A818409
    • 2-Thiopyridine
    • SY009099
    • J-016402
    • Pridine-2-thiol
    • Inchi: 1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
    • InChI Key: WHMDPDGBKYUEMW-UHFFFAOYSA-N
    • SMILES: S=C1C=CC=CN1

Computed Properties

  • Exact Mass: 111.01435
  • Monoisotopic Mass: 111.01427
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Density: 1.2
  • Boiling Point: 184.9°Cat760mmHg
  • Flash Point: 65.6°C
  • PSA: 12.03
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